Cas no 2229501-87-3 (1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol)

• Product Name: 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol
• CAS No: 2229501-87-3
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5898271
• PubChem ID: 165700871
• Update Time: 2025-06-23

1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol
• 1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}-2-methylpropan-2-ol
• 2229501-87-3
• EN300-1752895

• Inchi： 1S/C14H23NO2/c1-14(2,16)9-11-6-7-13(17-5)12(8-11)10-15(3)4/h6-8,16H,9-10H2,1-5H3
• InChI Key： FAPAYPRRNPTUAP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C(CN(C)C)C=1)OC

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol

Introduction to 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol (CAS No: 2229501-87-3)

The compound 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol, identified by the CAS number 2229501-87-3, is a structurally intriguing molecule that has garnered attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound belongs to a class of derivatives characterized by a phenolic moiety coupled with an amine-substituted alkyl chain, making it a promising candidate for further investigation in drug discovery and development.

At the core of its molecular structure lies a 4-methoxyphenyl ring, which is a well-known scaffold in medicinal chemistry for its ability to modulate biological activity through hydrophobic and electronic interactions. The presence of a dimethylamino group at the 3-position of this aromatic ring introduces basicity and potential for hydrogen bonding, enhancing its solubility and binding affinity to biological targets. Additionally, the 2-methylpropan-2-ol side chain provides steric bulk and flexibility, which can influence the compound's conformational dynamics and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Studies suggest that the combination of the 4-methoxyphenyl ring and the dimethylamino substituent may facilitate interactions with enzymes and receptors involved in critical metabolic pathways. This has sparked interest in exploring its potential as an intermediate in synthesizing novel therapeutics targeting neurological disorders, inflammatory conditions, and other diseases where modulation of neurotransmitter activity is relevant.

The synthesis of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, protecting group chemistry, and stereoselective transformations. The use of advanced catalytic systems has recently been reported to improve efficiency, reducing both reaction times and environmental impact. Such innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate affinity for certain serotonin receptors, suggesting potential applications in managing conditions associated with serotonin dysregulation. Furthermore, its structural similarity to known bioactive molecules allows for structure-activity relationship (SAR) studies, which are essential for refining its pharmacological properties. These findings are particularly relevant given the ongoing research into serotonin receptor modulators as therapeutic agents.

The chemical stability of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol is another critical consideration in its development as a pharmaceutical intermediate. Factors such as pH sensitivity, oxidation resistance, and thermal stability must be thoroughly evaluated to ensure its viability in industrial-scale applications. Recent reports highlight the use of stabilizing additives and controlled storage conditions to mitigate degradation pathways, thereby extending shelf life and maintaining efficacy.

From a regulatory perspective, the handling and commercialization of this compound must adhere to stringent guidelines set forth by global health authorities. Documentation of synthesis routes, impurity profiles, and toxicological assessments are integral components of ensuring compliance with pharmaceutical standards. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate these requirements efficiently.

The future prospects for 1-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-2-ol are promising, particularly as more data emerges from ongoing preclinical investigations. Its unique structural features position it as a valuable building block for drug discovery programs targeting complex diseases. As research methodologies continue to evolve—particularly with the integration of artificial intelligence in molecular design—the potential applications for this compound are likely to expand further.